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Compound of Interest

Compound Name: 1-Cyclohexyltrimethylamine

Cat. No.: B103509 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of N,N-

Dimethylcyclohexanemethanamine, a tertiary amine of significant interest in various chemical

applications. While the nomenclature "1-Cyclohexyltrimethylamine" can be ambiguous, this

guide focuses on the C9 tertiary amine, N,N-Dimethylcyclohexanemethanamine (CAS Registry

Number: 16607-80-0), which is widely recognized for its catalytic activity. This document will

delve into its fundamental molecular and physical properties, detailed synthesis protocols, key

applications with a focus on polyurethane chemistry, and essential safety and handling

information. The content herein is curated to provide researchers and professionals in drug

development and materials science with a robust and actionable resource.

Core Molecular and Physical Properties
N,N-Dimethylcyclohexanemethanamine is a colorless to light yellow liquid with a characteristic

amine odor. Its core identifiers and physicochemical properties are summarized below.
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Property Value Source

Chemical Formula C₉H₁₉N

Molecular Weight 141.2539 g/mol

CAS Registry Number 16607-80-0

IUPAC Name
1-cyclohexyl-N,N-

dimethylmethanamine
[1]

Synonyms

1-Cyclohexyltrimethylamine,

N,N-Dimethyl-N-

cyclohexylmethylamine,

(Cyclohexylmethyl)dimethylami

ne

[1]

Boiling Point 160-165 °C

Density 0.85-0.87 g/cm³ at 25 °C [2]

Flash Point 40-41 °C [2]

Water Solubility 10 g/L at 20 °C

Refractive Index 1.4525-1.4545 at 20 °C [2]

Molecular Structure
The structure of N,N-Dimethylcyclohexanemethanamine consists of a cyclohexyl ring attached

to a methylene bridge, which in turn is bonded to a dimethylamino group.

Caption: 2D representation of the N,N-Dimethylcyclohexanemethanamine molecule.

Synthesis of N,N-Dimethylcyclohexanemethanamine
The synthesis of N,N-Dimethylcyclohexanemethanamine can be achieved through several

routes, with reductive amination being one of the most common and efficient methods. This

section provides a detailed, step-by-step protocol for its synthesis via the reductive amination of

cyclohexanecarboxaldehyde with dimethylamine, using sodium triacetoxyborohydride as the

reducing agent.
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Synthesis Workflow: Reductive Amination

Reactants

Reaction Work-up & Purification Final Product

Cyclohexanecarboxaldehyde

Mix reactants in Dichloromethane (DCM)

Dimethylamine (2M in THF)

Stir at room temperature (formation of iminium ion) Add Sodium Triacetoxyborohydride Stir overnight Quench with saturated NaHCO₃ solution Extract with DCM Dry organic layer (Na₂SO₄) Filter and concentrate Purify by distillation or chromatography N,N-Dimethylcyclohexanemethanamine
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Foam Structure

+ Water
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Water (H₂O)

DMCHA (Catalyst) activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Methylcyclohexylamine synthesis - chemicalbook [chemicalbook.com]
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2. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to N,N-
Dimethylcyclohexanemethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103509#1-cyclohexyltrimethylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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